Cas no 135467-92-4 (2-Pyrrolidinecarbodithioicacid, (2S)-)

135467-92-4 structure
Product name:2-Pyrrolidinecarbodithioicacid, (2S)-
2-Pyrrolidinecarbodithioicacid, (2S)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Pyrrolidinecarbodithioicacid, (2S)-
- (2S)-pyrrolidine-2-carbodithioic acid
- prolinedithiocarbamate
- PDTC
- Pyrrolidinecarbodithioic acid, (S)-
- 135467-92-4
- CHEMBL414426
- DTXSID50929015
- pyrrolidine-2-carbodithioic acid
-
- Inchi: InChI=1S/C5H9NS2/c7-5(8)4-2-1-3-6-4/h4,6H,1-3H2,(H,7,8)
- InChI Key: NOQMBGVHFWMDIE-UHFFFAOYSA-N
- SMILES: N1CCCC1C(S)=S
Computed Properties
- Exact Mass: 147.01777
- Monoisotopic Mass: 147.01764164g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 103
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 45.1Ų
Experimental Properties
- PSA: 12.03
2-Pyrrolidinecarbodithioicacid, (2S)- Related Literature
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1. Spectroscopic studies of the optical properties of carbon dots: recent advances and future prospectsQingnan Zhao,Wei Song,Bing Zhao,Bai Yang Mater. Chem. Front., 2020,4, 472-488
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Vladimir F. Kuznetsov,Alan J. Lough,Dmitry G. Gusev Chem. Commun., 2002, 2432-2433
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Shengjie Zhang,Son-Jong Hwang,David A. Dixon,Bruce C. Gates,Alexander Katz Dalton Trans., 2018,47, 13550-13558
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Juan Herranz,Nicholas Larouche,Thomas M. Arruda,Michel Lefèvre,Frédéric Jaouen,Peter Bogdanoff,Sebastian Fiechter,Irmgard Abs-Wurmbach,Sanjeev Mukerjee,Jean-Pol Dodelet Phys. Chem. Chem. Phys., 2012,14, 11673-11688
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Lianying Wang,Jinfeng Liu,Yuexi Zhou,Yudong Song,Jing He,David G. Evans Chem. Commun., 2010,46, 3911-3913
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